Cas no 1105218-66-3 (N-(6-{4-(4-ethylpiperazin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)-4-fluorobenzamide)

• Product Name: N-(6-{4-(4-ethylpiperazin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)-4-fluorobenzamide
• CAS No: 1105218-66-3
• MF: C₂₁H₂₆FN₅O₂S
• MW: 431.526846408844
• CID: 6223788
• PubChem ID: 29339472
• Update Time: 2025-10-29

N-(6-{4-(4-ethylpiperazin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-{4-(4-ethylpiperazin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)-4-fluorobenzamide
• N-(6-{[4-(4-ethylpiperazin-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)-4-fluorobenzamide
• AKOS024502624
• F5248-1129
• SR-01000921613
• N-[6-[4-(4-ethylpiperazin-1-yl)-4-oxobutyl]sulfanylpyridazin-3-yl]-4-fluorobenzamide
• SR-01000921613-1
• 1105218-66-3
• N-(6-((4-(4-ethylpiperazin-1-yl)-4-oxobutyl)thio)pyridazin-3-yl)-4-fluorobenzamide

• Inchi： 1S/C21H26FN5O2S/c1-2-26-11-13-27(14-12-26)20(28)4-3-15-30-19-10-9-18(24-25-19)23-21(29)16-5-7-17(22)8-6-16/h5-10H,2-4,11-15H2,1H3,(H,23,24,29)
• InChI Key： XKOHLSAMCQITAC-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(NC(C2C=CC(=CC=2)F)=O)N=N1)CCCC(N1CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 431.17912442g/mol
• Monoisotopic Mass: 431.17912442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

Additional information on N-(6-{4-(4-ethylpiperazin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)-4-fluorobenzamide

Introduction to N-(6-{4-(4-ethylpiperazin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)-4-fluorobenzamide and Its Significance in Modern Chemical Biology

N-(6-{4-(4-ethylpiperazin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)-4-fluorobenzamide (CAS No. 1105218-66-3) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of N-(6-{4-(4-ethylpiperazin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)-4-fluorobenzamide is characterized by a pyridazine core, which is flanked by various functional groups that contribute to its biological properties. The presence of a fluorobenzamide moiety at the 4-position of the benzene ring introduces a fluorine atom, which is known to enhance the metabolic stability and binding affinity of many pharmacological agents. Additionally, the pyridazine ring is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways.

In recent years, there has been a growing interest in the development of novel compounds that target neurological disorders, and N-(6-{4-(4-ethylpiperazin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)-4-fluorobenzamide has emerged as a potential candidate for further exploration in this area. The compound's structure suggests that it may interact with neurotransmitter receptors and ion channels, which are critical for maintaining neural homeostasis. Preliminary studies have indicated that this molecule exhibits inhibitory effects on certain enzymes and receptors involved in the pathogenesis of neurodegenerative diseases.

The< strong> 4-(4-ethylpiperazin-1-yl)-4-oxobutylsulfanyl group in the molecule is particularly noteworthy, as it introduces both an ethylpiperazine moiety and a sulfanyl group. These functional groups are known to enhance the solubility and bioavailability of pharmaceutical compounds, thereby improving their pharmacokinetic profiles. The ethylpiperazine moiety is also associated with potential interactions with serotonin receptors, which are implicated in conditions such as depression and anxiety.

The synthesis of N-(6-{4-(4-ethylpiperazin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-y1)-4-fluorobenzamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of this molecule. The use of fluorinated intermediates has been particularly crucial in achieving the desired fluorobenzamide moiety, which is essential for its biological activity.

In the context of drug discovery, the< strong> pyridazine core serves as a versatile scaffold that can be modified to explore different biological activities. Researchers have been leveraging this scaffold to develop compounds with enhanced efficacy and reduced side effects. The introduction of fluorine atoms into the pyridazine ring has been shown to improve binding affinity to target proteins, making it an attractive feature for medicinal chemists.

Epidemiological studies have suggested that neurological disorders are on the rise globally, necessitating the development of novel therapeutic strategies. Compounds like N-(6-{4-(4-propy1-piperazin-l -yI)-4-oXobutYlsulfanyl}pyridazin--3-y11)- 41fluorobenZamide> hold promise in addressing these challenges by targeting key molecular mechanisms underlying these diseases. The compound's ability to modulate neurotransmitter systems makes it a valuable candidate for further investigation in preclinical models.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB), which is essential for treating central nervous system (CNS) disorders. Studies have shown that modifications at specific positions in the molecule can influence BBB penetration, making it possible to optimize bioavailability while maintaining biological activity.

In conclusion, N-(6-{<0x00974>(0x00974>) ethypiperazln--l -yI) - oxobuty lsulfanyI}pyridazln--3-yll) - 41fluorobenZamide> represents a significant advancement in the field of chemical biology. Its unique structural features and potential therapeutic applications make it a compelling subject for further research. As our understanding of neurological diseases continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.